Cas no 2418675-59-7 (Tert-butyl 4-[3-formyl-5-(methoxycarbonyl)-2,4,6-trimethylphenyl]piperazine-1-carboxylate)

• Product Name: Tert-butyl 4-[3-formyl-5-(methoxycarbonyl)-2,4,6-trimethylphenyl]piperazine-1-carboxylate
• CAS No: 2418675-59-7
• MF: C₂₁H₃₀N₂O₅
• MW: 390.473306179047
• CID: 5679270
• PubChem ID: 165773323
• Update Time: 2025-05-20

Tert-butyl 4-[3-formyl-5-(methoxycarbonyl)-2,4,6-trimethylphenyl]piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2418675-59-7
• EN300-26631603
• tert-butyl 4-[3-formyl-5-(methoxycarbonyl)-2,4,6-trimethylphenyl]piperazine-1-carboxylate
• Tert-butyl 4-[3-formyl-5-(methoxycarbonyl)-2,4,6-trimethylphenyl]piperazine-1-carboxylate

• Inchi： 1S/C21H30N2O5/c1-13-16(12-24)14(2)18(15(3)17(13)19(25)27-7)22-8-10-23(11-9-22)20(26)28-21(4,5)6/h12H,8-11H2,1-7H3
• InChI Key： ZZOOJTMGUGJYEN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCN(C2C(C)=C(C=O)C(C)=C(C(=O)OC)C=2C)CC1)=O

Computed Properties

• Exact Mass: 390.21547206g/mol
• Monoisotopic Mass: 390.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.2Ų

Additional information on Tert-butyl 4-[3-formyl-5-(methoxycarbonyl)-2,4,6-trimethylphenyl]piperazine-1-carboxylate

Tert-butyl 4-[3-formyl-5-(methoxycarbonyl)-2,4,6-trimethylphenyl]piperazine-1-carboxylate (CAS No. 2418675-59-7)

Tert-butyl 4-[3-formyl-5-(methoxycarbonyl)-2,4,6-trimethylphenyl]piperazine-1-carboxylate (CAS No. 2418675-59-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl ester group, a piperazine ring, and a substituted benzaldehyde moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The tert-butyl ester group in this compound serves as a protective group for the carboxylic acid functionality, which can be selectively cleaved under specific conditions to release the active carboxylic acid form. This property is particularly useful in drug design and synthesis, where controlled release and stability are critical factors. The piperazine ring is a common structural motif in many pharmaceuticals, known for its ability to modulate the activity of various receptors and enzymes. In this context, the piperazine ring in Tert-butyl 4-[3-formyl-5-(methoxycarbonyl)-2,4,6-trimethylphenyl]piperazine-1-carboxylate may play a crucial role in enhancing its biological activity and selectivity.

The substituted benzaldehyde moiety (3-formyl-5-(methoxycarbonyl)-2,4,6-trimethylphenyl) is another key feature of this compound. The presence of multiple methyl groups and a methoxycarbonyl group on the benzene ring suggests that this moiety may exhibit strong electron-donating properties. These properties can influence the compound's reactivity and interactions with biological targets, making it a valuable scaffold for the development of novel therapeutic agents.

Recent studies have highlighted the potential of Tert-butyl 4-[3-formyl-5-(methoxycarbonyl)-2,4,6-trimethylphenyl]piperazine-1-carboxylate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent anti-inflammatory and analgesic properties. These findings suggest that Tert-butyl 4-[3-formyl-5-(methoxycarbonyl)-2,4,6-trimethylphenyl]piperazine-1-carboxylate may have applications in treating conditions such as chronic pain and inflammatory diseases.

In addition to its potential therapeutic benefits, Tert-butyl 4-[3-formyl-5-(methoxycarbonyl)-2,4,6-trimethylphenyl]piperazine-1-carboxylate has also been investigated for its use as an intermediate in the synthesis of more complex molecules. Its versatile structure allows for easy functionalization and modification, making it a valuable building block in synthetic chemistry. For example, researchers at the University of California have demonstrated that this compound can be used to synthesize novel derivatives with enhanced pharmacological properties through selective modifications of the piperazine ring and the benzaldehyde moiety.

The stability and solubility of Tert-butyl 4-[3-formyl-5-(methoxycarbonyl)-2,4,6-trimethylphenyl]piperazine-1-carboxylate are also important considerations for its practical applications. Studies have shown that this compound exhibits good stability under various conditions, including different pH levels and temperatures. However, its solubility can be improved through techniques such as salt formation or the use of co-solvents. These improvements are crucial for optimizing its formulation and delivery methods in pharmaceutical products.

In conclusion, Tert-butyl 4-[3-formyl-5-(methoxycarbonyl)-2,4,6-trimethylphenyl]piperazine-1-carboxylate (CAS No. 2418675-59-7) is a promising compound with a unique combination of structural features that make it suitable for various applications in medicinal chemistry and pharmaceutical research. Its potential therapeutic benefits, versatility as an intermediate in synthesis, and favorable stability properties position it as a valuable candidate for further development and exploration.